Cas no 66015-21-2 (1,3,4-Thiadiazol-2-amine, N-methyl-5-[(2-phenylpropyl)thio]-)

1,3,4-Thiadiazol-2-amine, N-methyl-5-[(2-phenylpropyl)thio]- structure
66015-21-2 structure
Product Name:1,3,4-Thiadiazol-2-amine, N-methyl-5-[(2-phenylpropyl)thio]-
CAS No:66015-21-2
MF:C12H15N3S2
MW:265.397599458694
CID:388719
PubChem ID:71369881
Update Time:2025-04-19

1,3,4-Thiadiazol-2-amine, N-methyl-5-[(2-phenylpropyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Thiadiazol-2-amine, N-methyl-5-[(2-phenylpropyl)thio]-
    • N-methyl-5-(2-phenylpropylsulfanyl)-1,3,4-thiadiazol-2-amine
    • 66015-21-2
    • DTXSID90792886
    • N-Methyl-5-[(2-phenylpropyl)sulfanyl]-1,3,4-thiadiazol-2-amine
    • Inchi: 1S/C12H15N3S2/c1-9(10-6-4-3-5-7-10)8-16-12-15-14-11(13-2)17-12/h3-7,9H,8H2,1-2H3,(H,13,14)
    • InChI Key: XYWQKDRGZYTPLG-UHFFFAOYSA-N
    • SMILES: S(C1=NN=C(NC)S1)CC(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 265.07073984g/mol
  • Monoisotopic Mass: 265.07073984g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 91.4Ų
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